4,5-dimethyl-6-(5-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}-octahydropyrrolo[3,4-c]pyrrol-2-yl)pyrimidine

• IUPAC Name: 4-[2-(5,6-dimethylpyrimidin-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• InChI: InChI=1S/C20H26N6/c1-12-13(2)21-11-22-19(12)25-7-15-9-26(10-16(15)8-25)20-17-5-4-6-18(17)23-14(3)24-20/h11,15-16H,4-10H2,1-3H3
• InChI Key: KDAGNJWIDWJYFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1N2CC3CN(CC3C2)C4=NC(=NC5=C4CCC5)C)C
• Molecular Formula: C20H26N6
• Molecular Weight: 350.5 g/mol

Description

Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. The compound you mentioned seems to be a complex derivative of pyrimidine, with various other functional groups attached.

Synthesis Analysis

The synthesis of such complex molecules typically involves multiple steps, each introducing a new functional group or modifying an existing one. Without specific information on this compound, it’s hard to detail the exact synthesis process.

Molecular Structure Analysis

The molecular structure of a compound determines many of its properties and reactivity. Pyrimidine derivatives can have varied structures depending on the substituents attached to the ring.

Chemical Reactions Analysis

Again, the exact chemical reactions this compound can undergo would depend on its precise structure. Pyrimidines can participate in a variety of reactions, especially if they have reactive substituents.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular size, and functional groups all play a role.

Future Directions

The future directions for research on a compound would depend on its properties and potential applications. For instance, if this compound showed promise as a drug, future research might focus on clinical trials.